Cas no 320-36-5 (4-Nitro-3-(trifluoromethyl)benzonitrile)
320-36-5 structure
Product Name:4-Nitro-3-(trifluoromethyl)benzonitrile
CAS No:320-36-5
MF:C8H3F3N2O2
MW:216.116832017899
MDL:MFCD05664270
CID:293488
PubChem ID:24881273
Update Time:2025-08-05
4-Nitro-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-3-(trifluoromethyl)benzonitrile
- Benzonitrile,4-nitro-3-(trifluoromethyl)-
- C8H3F3N2O2
- 4-Nitro-3-trifluormethyl-benzonitril
- 4-NITRO-3-TRIFLUOROMETHYLBENZONITRILE
- CS-D0551
- AKOS016011188
- 4-Nitro-3-(trifluoromethyl)benzonitrile, 98%
- SCHEMBL11711960
- AMY6736
- SY045930
- Benzonitrile, 4-nitro-3-(trifluoromethyl)-
- AVSDRULQBQMLES-UHFFFAOYSA-N
- DTXSID30559935
- DS-14287
- 4-NITRO-3-(TRIFLUOROMETHYL)BENZONITRILE&
- MFCD05664270
- 320-36-5
- J-018607
- AKOS015889621
- A875734
- DB-263220
-
- MDL： MFCD05664270
- Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-3-5(4-12)1-2-7(6)13(14)15/h1-3H
- InChI Key： AVSDRULQBQMLES-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 216.01500
- Monoisotopic Mass: 216.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.49
- Melting Point: 84-86 °C (lit.)
- Boiling Point: 304.2°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.498
- PSA: 69.61000
- LogP: 3.00848
- Solubility: Not determined
4-Nitro-3-(trifluoromethyl)benzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Sealed in dry,Room Temperature
4-Nitro-3-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Nitro-3-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR387-5g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 5g |
582.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR387-1g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 1g |
172.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR387-250mg |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 250mg |
92CNY | 2021-05-08 | |
| Chemenu | CM160450-25g |
4-nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 95+% | 25g |
$239 | 2021-06-16 | |
| Alichem | A013006265-25g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 25g |
$216.92 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR387-200mg |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 200mg |
66.0CNY | 2021-07-10 | |
| abcr | AB443572-1 g |
4-Nitro-3-(trifluoromethyl)benzonitrile; . |
320-36-5 | 1g |
€95.30 | 2023-07-18 | ||
| Apollo Scientific | PC502658-5g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 98+% | 5g |
£25.00 | 2025-02-21 | |
| Apollo Scientific | PC502658-25g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 98+% | 25g |
£117.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N78410-1g |
4-Nitro-3-(trifluoromethyl)benzonitrile |
320-36-5 | 97% | 1g |
¥163.0 | 2024-07-19 |
4-Nitro-3-(trifluoromethyl)benzonitrile Related Literature
-
Tsutomu Yokozawa,Yoshihiro Ohta Chem. Commun. 2013 49 8281
-
Thomas Carnelley J. Chem. Soc. 1876 29 13
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